Cas no 2680840-17-7 (tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate)

• Product Name: tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate
• CAS No: 2680840-17-7
• MF: C₁₈H₂₀N₂O₅
• MW: 344.361804962158
• CID: 5625583
• PubChem ID: 165920806
• Update Time: 2025-06-10

tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(4-methylphenoxy)-5-nitrophenyl]carbamate
• EN300-28297684
• 2680840-17-7
• tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate

• Inchi： 1S/C18H20N2O5/c1-12-5-7-15(8-6-12)24-16-10-13(9-14(11-16)20(22)23)19-17(21)25-18(2,3)4/h5-11H,1-4H3,(H,19,21)
• InChI Key： DXEYOORFBGPKQT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=C(C=1)OC1C=CC(C)=CC=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 344.13722174g/mol
• Monoisotopic Mass: 344.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate

Introduction to Tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate (CAS No. 2680840-17-7)

Tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2680840-17-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and an amide moiety. The structural features of this molecule, including its tert-butyl substituent and the unique phenoxy-nitrophenyl backbone, contribute to its distinct chemical properties and potential biological activities.

The synthesis of Tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate involves a multi-step process that typically begins with the nitration of a suitable aromatic precursor, followed by functional group transformations such as etherification and carbamoylation. The tert-butyl group, a bulky alkyl group, is often introduced during the final stages of synthesis to enhance the compound's metabolic stability and solubility profile. This synthetic route requires precise control over reaction conditions to ensure high yield and purity, making it a subject of interest for chemists specializing in fine chemical synthesis.

In recent years, there has been growing interest in nitroaromatic compounds due to their versatile applications in pharmaceuticals, agrochemicals, and material science. The nitro group in Tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate serves as a key functional handle, enabling further derivatization through reduction or nucleophilic substitution reactions. These transformations can lead to the generation of novel analogs with tailored biological activities, making this compound a valuable scaffold for drug discovery programs.

One of the most compelling aspects of Tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate is its potential as an intermediate in the development of therapeutic agents. Studies have demonstrated that nitroaromatic derivatives can exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both the nitro group and the carbamate moiety suggests that this compound may interact with biological targets in multiple ways, enhancing its therapeutic potential.

Recent research has highlighted the importance of structural optimization in improving the efficacy and safety of pharmaceutical candidates. Computational modeling and high-throughput screening techniques have been employed to identify promising derivatives of Tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate. These approaches have revealed that subtle modifications to the phenoxy-nitrophenyl backbone can significantly alter the compound's pharmacokinetic profile and target specificity. Such findings underscore the need for systematic investigation into the structure-activity relationships (SAR) of this class of compounds.

The role of Tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate in medicinal chemistry extends beyond its use as a synthetic intermediate. It has also been explored as a tool compound in biochemical assays, where its distinct spectral properties allow for sensitive detection of biological targets. Additionally, its stability under various storage conditions makes it a practical choice for laboratory-scale applications in drug discovery and development.

The chemical behavior of Tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate is influenced by several factors, including solvent effects, pH dependence, and interactions with metal ions. Understanding these parameters is crucial for optimizing its use in synthetic protocols and biological assays. For instance, polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are often preferred for reactions involving this compound due to their ability to stabilize reactive intermediates and enhance reaction rates.

In conclusion,Tert-butyl N-3-(4-methylphenoxy)-5-nitrophenylcarbamate (CAS No. 2680840-17-7) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable asset for scientists working on drug discovery and development projects. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly important role in shaping the future of medicine.